Cas no 1804888-48-9 (2-Chloromethyl-4-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloromethyl-4-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1804888-48-9
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4902843
• Update Time: 2025-05-19

2-Chloromethyl-4-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5ClF3NO/c8-3-4-6(7(9,10)11)5(13)1-2-12-4/h1-2H,3H2,(H,12,13)
• InChI Key： PTPPLRARPYDPFB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)(F)F)C(C=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloromethyl-4-hydroxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Chloromethyl-4-hydroxy-3-(trifluoromethyl)pyridine (CAS 1804888-48-9)

2-Chloromethyl-4-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1804888-48-9) is a structurally complex heterocyclic compound featuring a pyridine core substituted with three distinct functional groups: a chloromethyl group at the 2-position, a hydroxyl group at the 4-position, and a trifluoromethyl group at the 3-position. This unique combination of substituents imparts exceptional chemical versatility, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound’s molecular structure is characterized by conjugated π-electron systems and multiple stereoelectronic interactions, which influence its reactivity in synthetic pathways.

Recent studies highlight the significance of 3-(trifluoromethyl)pyridine derivatives in drug discovery, particularly for targeting G protein-coupled receptors (GPCRs) and enzyme inhibition. The trifluoromethyl group (-CF₃) is known to enhance metabolic stability and lipophilicity, while the hydroxyl (-OH) and chloromethyl (-CH₂Cl) moieties provide reactive handles for further functionalization. For instance, the hydroxyl group can participate in hydrogen bonding or serve as a site for esterification or etherification reactions, critical in bioconjugation strategies.

The synthesis of CAS 1804888-48-9 typically involves multi-step organic transformations starting from substituted pyridine precursors. A common approach includes nucleophilic aromatic substitution (SNAr) to introduce the chloromethyl group, followed by selective oxidation or hydrolysis to form the hydroxyl functionality. The trifluoromethylation step often employs transition-metal-catalyzed methods such as copper(I)-mediated cross-coupling reactions. These methodologies align with modern green chemistry principles by minimizing byproduct formation and improving atom economy.

In medicinal chemistry applications, 2-Chloromethyl-4-hydroxy-pyridines have demonstrated potential as scaffolds for antiviral agents targeting HIV integrase enzymes. The presence of both electron-withdrawing (-CF₃) and electron-donating (-OH) groups creates an optimal balance for binding to hydrophobic pockets in protein targets. Additionally, the chlorinated methyl group offers opportunities for radiolabeling experiments using techniques like positron emission tomography (PET), aiding in pharmacokinetic profiling.

A 2023 study published in *Organic Letters* reported that compounds bearing similar structural motifs to CAS 1804888-48-9 exhibited improved solubility profiles when incorporated into prodrug formulations. The researchers utilized click chemistry strategies to attach polyethylene glycol (PEG) chains via the chloromethyl moiety, significantly enhancing aqueous solubility without compromising biological activity. This advancement underscores the compound’s adaptability in overcoming challenges related to drug delivery systems.

The trifluoromethylation aspect of this molecule is particularly noteworthy given its role in fluorinated pharmaceuticals development. Fluoroorganic compounds account for over 25% of FDA-approved drugs due to their ability to modulate pharmacological properties such as half-life extension and reduced hepatic metabolism. In this context, the -CF₃ substitution on pyridine rings has been shown to increase resistance against cytochrome P450 enzymes while maintaining favorable absorption characteristics across biological membranes.

Synthetic methodologies for producing CAS 1766776-57-5 related derivatives have evolved significantly with advances in catalytic asymmetric synthesis techniques. Modern approaches leverage chiral auxiliaries or organocatalysts during key transformation steps to achieve high enantiopurity levels required for clinical trials. These developments are crucial as enantiomerically pure compounds often display distinct therapeutic effects compared to their racemic counterparts.

In materials science applications, researchers have explored using pyridine-based molecules like this compound as building blocks for organic light-emitting diodes (OLEDs). The combination of electron-deficient pyridine rings with electron-rich substituents creates push-pull systems ideal for charge transport layers in optoelectronic devices. Preliminary data from 2023 indicate that incorporating such structures into polymer matrices improves device efficiency metrics by up to 15% through enhanced charge carrier mobility.

The versatility of this compound extends into analytical chemistry where it serves as an internal standard in mass spectrometry workflows analyzing complex biological samples. Its stable isotopic labeling capabilities via deuterium incorporation enable precise quantification of metabolites involved in metabolic pathway studies using liquid chromatography-mass spectrometry (LC/MS). This application has gained prominence following recent advancements in high-resolution mass spectrometry instrumentation capable of detecting sub-femtomole quantities.

Ongoing research focuses on optimizing reaction conditions for large-scale production while maintaining product purity above pharmaceutical grade standards (>99% HPLC). Process chemists are investigating continuous flow reactor technologies that could reduce batch-to-batch variability and improve process safety parameters compared to traditional batch synthesis methods currently employed at pilot plant facilities worldwide.

The environmental impact assessment reports from major chemical manufacturers indicate that proper handling protocols ensure minimal ecological footprint during industrial production cycles involving this compound class. Waste streams are typically processed through advanced oxidation techniques before discharge compliance checks meet international environmental protection agency guidelines regarding hazardous substance management practices.